2-Methyl-6-[3-(2-methylbenzimidazol-1-yl)azetidine-1-carbonyl]pyridazin-3-one

• IUPAC Name: 2-methyl-6-[3-(2-methylbenzimidazol-1-yl)azetidine-1-carbonyl]pyridazin-3-one
• InChI: InChI=1S/C17H17N5O2/c1-11-18-13-5-3-4-6-15(13)22(11)12-9-21(10-12)17(24)14-7-8-16(23)20(2)19-14/h3-8,12H,9-10H2,1-2H3
• InChI Key: CQCCRUGZTVAICQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1C3CN(C3)C(=O)C4=NN(C(=O)C=C4)C
• Molecular Formula: C17H17N5O2
• Molecular Weight: 323.35 g/mol

Description

2-Methylbenzimidazole is an important pharmacophore widely used in medicinal chemistry for the synthesis of various antibacterial and antifungal agents. It can be used as a key precursor to synthesize substituted benzimidazo.

Synthesis Analysis

The synthesis of similar compounds has been reported. For instance, 2-(2-(1H-imidazol-1-yl)ethyl)-4-(1-benzyl-2-(substituted thio)-1H-imidazol-5-yl)-5-(substituted carbonyl)-6-methyl-1, 4-dihydropyridine-3-substituted carboxylic acid was synthesized and evaluated for antihypertensive potential in rats.

Molecular Structure Analysis

The molecular structure of 2-Methylbenzimidazole, a related compound, has been described with an empirical formula of C8H8N2 and a molecular weight of 132.16.

Chemical Reactions Analysis

In one study, 3-(2-methylbenzimidazol-1-yl)propanoic acid hydrazide reacted with CS2/KOH to give oxadiazole, which underwent a Mannich reaction.

Physical And Chemical Properties Analysis

2-Methylbenzimidazole has a melting point of 175-177 °C (lit.).

Mechanism of Action

While the mechanism of action for the specific compound you asked about is not available, a molecular hybrid of 2-methyl benzimidazole and isatin-β-thiosemicarbazone was found to inhibit Chikungunya Virus Replication.

Safety and Hazards

2-Methylbenzimidazole has been classified as Acute Tox. 4 Oral - Eye Dam. 1 - Skin Irrit. 2 - STOT SE 3, indicating potential hazards if ingested, in contact with eyes or skin, or if inhaled.

Future Directions

The future directions for research on these types of compounds could involve further exploration of their potential antimicrobial activities, as well as their potential use in the treatment of various diseases.